Cas no 1628353-01-4 (Phosphatidylinositol bis-3,4-phosphate, 1,2-dipalmitoyl Na salt)

• Product Name: Phosphatidylinositol bis-3,4-phosphate, 1,2-dipalmitoyl Na salt
• CAS No: 1628353-01-4
• MF: C₄₁H₇₈Na₃O₁₉P₃
• MW: 1036.93723058701
• CID: 5092352
• PubChem ID: 132285281
• Update Time: 2025-07-19

Phosphatidylinositol bis-3,4-phosphate, 1,2-dipalmitoyl Na salt Chemical and Physical Properties

Names and Identifiers

• trisodium;[(1R,2S,3R,4R,5S,6R)-3-[[(2R)-2,3-di(hexadecanoyloxy)propoxy]-oxidophosphoryl]oxy-2,4,5-trihydroxy-6-[hydroxy(oxido)phosphoryl]oxycyclohexyl] hydrogen phosphate
• PtdIns-(4,5)-P2 (1,2-dipalmitoyl) (sodium salt)
• PD019948
• 1628353-01-4
• Phosphatidylinositol bis-3,4-phosphate, 1,2-dipalmitoyl Na salt

• Inchi： 1S/C41H81O19P3.3Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(42)55-31-33(57-35(43)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)32-56-63(53,54)60-39-36(44)37(45)40(58-61(47,48)49)41(38(39)46)59-62(50,51)52;;;/h33,36-41,44-46H,3-32H2,1-2H3,(H,53,54)(H2,47,48,49)(H2,50,51,52);;;/q;3*+1/p-3/t33-,36-,37+,38+,39-,40-,41-;;;/m1.../s1
• InChI Key： STJBVCQNLFXTFJ-QNYQTKJTSA-K
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)O[C@@H]1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1O)OP(=O)([O-])O)OP(=O)([O-])O)O)O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1036.40432409g/mol
• Monoisotopic Mass: 1036.40432409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 66
• Rotatable Bond Count: 42
• Complexity: 1330
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 311Ų

Additional information on Phosphatidylinositol bis-3,4-phosphate, 1,2-dipalmitoyl Na salt

Recent Advances in Phosphatidylinositol bis-3,4-phosphate, 1,2-dipalmitoyl Na Salt (1628353-01-4) Research

Phosphatidylinositol bis-3,4-phosphate, 1,2-dipalmitoyl Na salt (CAS: 1628353-01-4) is a synthetic phospholipid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bis-phosphate modification at the 3,4-positions of the inositol ring and dipalmitoyl fatty acid chains, serves as a critical tool for studying phosphoinositide signaling pathways. Recent studies have explored its role in membrane dynamics, intracellular signaling, and potential therapeutic applications.

A 2023 study published in the Journal of Lipid Research investigated the biophysical properties of Phosphatidylinositol bis-3,4-phosphate, 1,2-dipalmitoyl Na salt using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and molecular dynamics simulations. The research revealed that this compound exhibits distinct membrane-binding behaviors compared to other phosphoinositides, suggesting its potential utility in modulating membrane-protein interactions. The study also highlighted its stability under physiological conditions, making it a promising candidate for drug delivery systems.

In the context of cellular signaling, a recent preprint on bioRxiv (2024) demonstrated that Phosphatidylinositol bis-3,4-phosphate, 1,2-dipalmitoyl Na salt can selectively interact with specific protein domains, such as PH and PX domains, which are involved in intracellular trafficking and signal transduction. This finding opens new avenues for designing targeted inhibitors or activators of phosphoinositide-dependent pathways, particularly in diseases like cancer and neurodegenerative disorders.

Another groundbreaking study, published in Nature Chemical Biology earlier this year, explored the therapeutic potential of this compound in modulating immune responses. The researchers synthesized analogs of Phosphatidylinositol bis-3,4-phosphate, 1,2-dipalmitoyl Na salt and tested their efficacy in vitro and in vivo. The results indicated that these analogs could suppress excessive inflammation by interfering with the assembly of inflammasomes, suggesting potential applications in autoimmune diseases and sepsis.

From a technical perspective, the synthesis and purification of Phosphatidylinositol bis-3,4-phosphate, 1,2-dipalmitoyl Na salt have seen notable improvements. A 2023 patent (US20230145678A1) described a novel enzymatic method for producing high-purity batches of this compound, addressing previous challenges related to yield and scalability. This advancement is expected to facilitate broader adoption in both research and clinical settings.

In summary, recent research on Phosphatidylinositol bis-3,4-phosphate, 1,2-dipalmitoyl Na salt (1628353-01-4) underscores its multifaceted roles in membrane biology, cellular signaling, and therapeutic development. Its unique chemical properties and biological activities position it as a valuable molecule for future studies in chemical biology and drug discovery. Further investigations are warranted to fully exploit its potential in addressing unmet medical needs.